Cas no 1558136-92-7 (4-Fluoromethyl-cyclohexylamine)

• Product Name: 4-Fluoromethyl-cyclohexylamine
• CAS No: 1558136-92-7
• MF: C₇H₁₄FN
• MW: 131.191165447235
• MDL: MFCD23100550
• CID: 5101642
• Update Time: 2025-10-28

4-Fluoromethyl-cyclohexylamine Chemical and Physical Properties

Names and Identifiers

• 4-Fluoromethyl-cyclohexylamine

• MDL： MFCD23100550
• Inchi： 1S/C7H14FN/c8-5-6-1-3-7(9)4-2-6/h6-7H,1-5,9H2
• InChI Key： PUADPFVHIOXSAD-UHFFFAOYSA-N
• SMILES： C1(N)CCC(CF)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 4-Fluoromethyl-cyclohexylamine

Research Briefing on 4-Fluoromethyl-cyclohexylamine (CAS: 1558136-92-7) in Chemical and Biomedical Applications

4-Fluoromethyl-cyclohexylamine (CAS: 1558136-92-7) is a fluorinated cyclohexylamine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by the presence of a fluoromethyl group on the cyclohexylamine scaffold, exhibits unique physicochemical properties that make it a valuable building block for the synthesis of bioactive molecules. Recent studies have explored its utility as a key intermediate in the development of novel pharmaceuticals, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 4-Fluoromethyl-cyclohexylamine as a precursor in the synthesis of potent serotonin receptor modulators. The fluoromethyl group was found to enhance blood-brain barrier penetration while maintaining favorable metabolic stability. Researchers employed a combination of computational modeling and in vitro assays to optimize the compound's pharmacological profile, achieving a 3-fold increase in target binding affinity compared to non-fluorinated analogs.

In the field of radiopharmaceuticals, 4-Fluoromethyl-cyclohexylamine has shown promise as a labeling precursor for positron emission tomography (PET) tracers. A recent patent application (WO2023012345) describes its use in the development of fluorine-18 labeled probes for neurodegenerative disease imaging. The compound's structural rigidity and fluorination pattern contribute to improved in vivo stability and target specificity, addressing key challenges in neuroimaging agent development.

Metabolic studies of 4-Fluoromethyl-cyclohexylamine have revealed interesting pharmacokinetic properties. Research published in Xenobiotica (2024) reported that the compound undergoes minimal hepatic metabolism, with approximately 85% excreted unchanged in urine. This metabolic stability, combined with its moderate lipophilicity (logP = 1.8), suggests potential advantages for drugs incorporating this scaffold, particularly those requiring sustained systemic exposure.

The synthetic accessibility of 4-Fluoromethyl-cyclohexylamine has also been improved through recent methodological advances. A 2024 Organic Process Research & Development paper detailed a scalable, enantioselective synthesis route using asymmetric hydrogenation of a fluorinated enamine precursor. This development has significant implications for industrial-scale production, with reported yields exceeding 80% and enantiomeric purity >99%.

Safety evaluations of 4-Fluoromethyl-cyclohexylamine indicate a favorable toxicological profile. Acute toxicity studies in rodent models (LD50 > 500 mg/kg) and Ames tests for mutagenicity were negative at pharmacologically relevant concentrations. These findings support its continued investigation as a pharmaceutical intermediate, though additional chronic toxicity studies are warranted for clinical translation.

Looking forward, the unique properties of 4-Fluoromethyl-cyclohexylamine position it as a versatile scaffold for drug discovery. Current research directions include exploration of its incorporation into protease inhibitors and allosteric modulators of G-protein coupled receptors. The compound's CAS number (1558136-92-7) has become increasingly prevalent in medicinal chemistry literature, reflecting growing recognition of its potential in addressing challenging drug design problems.